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Mesityl Oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of mesityl oxide (4-methyl-3-penten-2-one), a

key α,β-unsaturated ketone utilized across various scientific and industrial domains. This

document covers its fundamental chemical and physical properties, established synthesis

protocols, significant chemical reactions, and diverse applications, with a particular focus on its

relevance to researchers and professionals in drug development. Safety and handling

protocols are also outlined to ensure its proper use in a laboratory and industrial settings.

Introduction
Mesityl oxide, systematically named 4-methyl-3-penten-2-one, is an organic compound with the

chemical formula C₆H₁₀O.[1][2] It is a colorless to light-yellow, oily liquid characterized by a

distinct honey-like or peppermint-like odor.[1][3] As an α,β-unsaturated ketone, its conjugated

system of a carbon-carbon double bond and a carbonyl group imparts unique reactivity, making

it a valuable intermediate in organic synthesis. This guide aims to be an in-depth resource for

professionals requiring a thorough understanding of mesityl oxide's properties and applications.
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Chemical and Physical Properties
A comprehensive summary of the key physicochemical properties of mesityl oxide is presented

in Table 1. This data is essential for its application in experimental design and process

development.

Table 1: Physicochemical Properties of Mesityl Oxide

Property Value Reference

CAS Number 141-79-7 [1][2][3][4][5]

Molecular Formula C₆H₁₀O [1][2][3][4][5]

Molar Mass 98.14 g/mol [3][4]

Appearance
Colorless to light-yellow oily

liquid
[1][2][3]

Odor Honey-like or peppermint-like [1][2]

Boiling Point 129-130 °C [2][4][5]

Melting Point -53 °C [1][4][5]

Density 0.858 g/cm³ at 20 °C [1][4]

Solubility in Water 3% (20 °C) [1]

Flash Point 31 °C (87.8 °F) [4]

Vapor Pressure 9 mmHg at 20 °C [1]

Refractive Index (nD) 1.442 [1][5]

Synthesis of Mesityl Oxide
The primary industrial synthesis of mesityl oxide involves the aldol condensation of acetone.[1]

[5] This process typically occurs in two stages: the formation of diacetone alcohol followed by

its dehydration.
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Caption: Synthesis of Mesityl Oxide from Acetone.

Experimental Protocol: Synthesis from Diacetone
Alcohol
This protocol is adapted from established laboratory procedures for the dehydration of

diacetone alcohol.

Materials:

Diacetone alcohol (crude or purified)

Iodine (catalyst)

Anhydrous calcium chloride (drying agent)

Distillation apparatus with a fractionating column (e.g., Glinsky)

Heating mantle

Separatory funnel

Round-bottom flask (1 L)

Procedure:

Place approximately 1100 g of crude diacetone alcohol and 0.1 g of iodine into a 1 L round-

bottom flask.[6]
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Set up the distillation apparatus with a fractionating column for fractional distillation.

Gently heat the mixture to initiate distillation.[6]

Collect the fraction that distills between 126-131 °C. This fraction is primarily mesityl oxide.[6]

An initial fraction containing acetone and water (56-80 °C) and an intermediate fraction (80-

126 °C) will also be collected.[6]

The aqueous layer from the intermediate fraction can be separated, and the organic layer

dried with anhydrous calcium chloride and redistilled to recover more mesityl oxide.[6]

The final product should be a clear, colorless to pale yellow liquid.

Key Reactions and Applications
The reactivity of the α,β-unsaturated ketone moiety in mesityl oxide makes it a versatile

precursor in various chemical syntheses.
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Caption: Key Synthetic Transformations of Mesityl Oxide.

Hydrogenation
Selective hydrogenation of the carbon-carbon double bond in mesityl oxide yields methyl

isobutyl ketone (MIBK), a widely used industrial solvent.[1] Further hydrogenation of MIBK

produces methyl isobutyl carbinol (MIBC).

Michael Addition
As a Michael acceptor, mesityl oxide undergoes conjugate addition reactions. A notable

example is its reaction with diethyl malonate in the presence of a base to form dimedone, a

useful intermediate in organic synthesis.[1]
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Applications in Drug Development and Research
Mesityl oxide finds several applications in the pharmaceutical and research sectors:

Solvent: It is used as a solvent for various resins, lacquers, and in extraction processes.[2]

Intermediate: It serves as a precursor in the synthesis of more complex molecules, including

pharmaceuticals. For instance, it is used in the synthesis of diacetonamine, a building block

for certain drugs.[1]

Analytical Chemistry: In pharmaceutical quality control, methods have been developed to

detect and quantify trace levels of mesityl oxide in drug substances, as it can be an impurity

arising from the use of acetone as a solvent.[7] A gas chromatography method with a flame

ionization detector is commonly employed for this purpose.[7]

Safety and Handling
Mesityl oxide is a flammable liquid and should be handled with appropriate safety precautions.

Table 2: Safety and Hazard Information for Mesityl Oxide
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Hazard Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools.[8][9]

[10]

Health Hazards

Harmful if swallowed or in

contact with skin. Causes skin

and eye irritation. Toxic if

inhaled. May cause respiratory

irritation.

Wear protective gloves,

clothing, and eye/face

protection. Use in a well-

ventilated area.[8][11]

Storage

Store in a cool, well-ventilated

place in a tightly closed

container.[9][10]

Spills

Absorb spills with an inert

material and dispose of

properly.[9][12]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Lab coat or other protective clothing.

Respiratory Protection: Use in a fume hood or with appropriate respiratory protection if

ventilation is inadequate.

Conclusion
Mesityl oxide is a versatile and important chemical intermediate with a well-established role in

both industrial and research settings. Its unique reactivity, stemming from its α,β-unsaturated

ketone structure, allows for its use in a wide range of chemical syntheses. For researchers and

professionals in drug development, a thorough understanding of its properties, synthesis, and
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safe handling is crucial for its effective and safe utilization as a solvent and a synthetic building

block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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